Cas no 2034378-46-4 (2-[3-(difluoromethyl)azetidin-1-yl]pyrazine)
2-[3-(Difluoromethyl)azetidin-1-yl]pyrazine is a heterocyclic compound featuring a pyrazine core substituted with a 3-(difluoromethyl)azetidine moiety. This structure imparts unique physicochemical properties, including enhanced polarity and potential for hydrogen bonding, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to metabolic stability and bioavailability, while the azetidine ring offers conformational rigidity, improving target binding affinity. Its balanced lipophilicity and electronic effects make it suitable for medicinal chemistry applications, particularly in the development of kinase inhibitors or bioactive molecules. The compound’s modular design allows for further functionalization, enabling tailored modifications for specific research or industrial applications.
![2-[3-(difluoromethyl)azetidin-1-yl]pyrazine structure](https://ossimg.kuujia.com/scimg/2034500/2034378-46-4x500.png)
2034378-46-4 structure
Product Name:2-[3-(difluoromethyl)azetidin-1-yl]pyrazine
CAS No:2034378-46-4
MF:C8H9F2N3
MW:185.173968076706
CID:5333875
Update Time:2025-10-20
2-[3-(difluoromethyl)azetidin-1-yl]pyrazine Chemical and Physical Properties
Names and Identifiers
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- 2-(3-(difluoromethyl)azetidin-1-yl)pyrazine
- 2-[3-(difluoromethyl)azetidin-1-yl]pyrazine
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- Inchi： 1S/C8H9F2N3/c9-8(10)6-4-13(5-6)7-3-11-1-2-12-7/h1-3,6,8H,4-5H2
- InChI Key： YKTLOZLFOSZAFO-UHFFFAOYSA-N
- SMILES： FC(C1CN(C2C=NC=CN=2)C1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 171
- XLogP3: 1.1
- Topological Polar Surface Area: 29
2-[3-(difluoromethyl)azetidin-1-yl]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6543-5583-2μmol |
2-[3-(difluoromethyl)azetidin-1-yl]pyrazine |
2034378-46-4 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6543-5583-1mg |
2-[3-(difluoromethyl)azetidin-1-yl]pyrazine |
2034378-46-4 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6543-5583-2mg |
2-[3-(difluoromethyl)azetidin-1-yl]pyrazine |
2034378-46-4 | 2mg |
$88.5 | 2023-09-08 |
2-[3-(difluoromethyl)azetidin-1-yl]pyrazine Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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